![molecular formula C12H14N2OS B6508796 4-[2-(4-methylphenoxy)ethyl]-1,3-thiazol-2-amine CAS No. 887206-41-9](/img/structure/B6508796.png)
4-[2-(4-methylphenoxy)ethyl]-1,3-thiazol-2-amine
Overview
Description
4-[2-(4-methylphenoxy)ethyl]-1,3-thiazol-2-amine, also known as 4-MPE-1,3-thiazol-2-amine, is a synthetic compound found in a variety of applications, from industrial to medicinal. It is a heterocyclic amine with a unique structure, consisting of an aromatic ring and a thiazole ring, connected by an ethyl group. This compound has been studied for its potential to be used in various scientific research applications, as well as for its biochemical and physiological effects.
Scientific Research Applications
- Thiazole derivatives have been investigated for their herbicidal potential. For instance, (4-chloro-2-methylphenoxy)acetate (MCPA) , a chloro-substituted analog of thiazole , is part of the synthetic auxin group. It acts as a growth regulator and shares similarities with herbicides like dicamba, mecoprop, and 2,4-D . Researchers have synthesized herbicidal ionic liquids containing MCPA anions and phenoxyethylammonium cations, exploring their effectiveness against weeds .
- 4-[2-(4-methylphenoxy)ethyl]-1,3-thiazol-2-amine has relevance in the study of the peroxisome proliferator-activated receptor alpha (PPARα) . PPARα is a nuclear receptor crucial for regulating lipid metabolism, inflammation, and glucose homeostasis.
- A chloro-substituted analog of thiazole , tris(2-hydroxyethyl)ammonium (4-chloro-2-methylphenoxy)acetate (chlorocreasin) , has demonstrated pronounced antitumor activity .
- Morpholino thiazolyl-2,4-thiazolidinediones , produced via 2,4-dichlorothiazole-5-carbaldehyde , were tested in vitro for their ability to stimulate insulin release and glucose uptake. Among them, compound 130 showed the most promising effects .
- Researchers explore ionic liquids (ILs) as solvents for biopolymers. These ILs can dissolve cellulose and extract lignin from biomass, facilitating its transformation into aromatic compounds .
Herbicidal Activity
PPARα Modulation
Antitumor Properties
Insulin Release and Glucose Uptake
Biopolymer Solvents
Pharmaceutical Applications
Safety and Hazards
properties
IUPAC Name |
4-[2-(4-methylphenoxy)ethyl]-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c1-9-2-4-11(5-3-9)15-7-6-10-8-16-12(13)14-10/h2-5,8H,6-7H2,1H3,(H2,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTHKWCQRDBYRIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCC2=CSC(=N2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701327927 |
Source
|
| Record name | 4-[2-(4-methylphenoxy)ethyl]-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701327927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
34.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24815522 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-(2-(p-Tolyloxy)ethyl)thiazol-2-amine | |
CAS RN |
887206-41-9 |
Source
|
| Record name | 4-[2-(4-methylphenoxy)ethyl]-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701327927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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